Cas no 1250358-90-7 (3-(Cyclopropylmethoxy)-4-methylbenzoic acid)

• Product Name: 3-(Cyclopropylmethoxy)-4-methylbenzoic acid
• CAS No: 1250358-90-7
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• MDL: MFCD14653024
• CID: 4785657
• Update Time: 2026-02-27

3-(Cyclopropylmethoxy)-4-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(cyclopropylmethoxy)-4-methylbenzoic acid
• 3-(Cyclopropylmethoxy)-4-methylbenzoic acid

• MDL： MFCD14653024
• Inchi： 1S/C12H14O3/c1-8-2-5-10(12(13)14)6-11(8)15-7-9-3-4-9/h2,5-6,9H,3-4,7H2,1H3,(H,13,14)
• InChI Key： ABJSPKAMGLMVOU-UHFFFAOYSA-N
• SMILES： O(C1C=C(C(=O)O)C=CC=1C)CC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5

Additional information on 3-(Cyclopropylmethoxy)-4-methylbenzoic acid

Introduction to 3-(Cyclopropylmethoxy)-4-methylbenzoic acid (CAS No. 1250358-90-7)

3-(Cyclopropylmethoxy)-4-methylbenzoic acid (CAS No. 1250358-90-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclopropylmethoxy and methyl substituents, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 3-(Cyclopropylmethoxy)-4-methylbenzoic acid is defined by its molecular formula, C₁₂H₁₄O₃, and its molecular weight of 206.23 g/mol. The presence of the cyclopropylmethoxy group imparts unique steric and electronic properties to the molecule, which can influence its interactions with biological targets. The methyl group further modulates the compound's lipophilicity and metabolic stability, making it an attractive scaffold for drug design.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 3-(Cyclopropylmethoxy)-4-methylbenzoic acid. One notable area of interest is its role as a potential anti-inflammatory agent. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in both in vitro and in vivo models. This anti-inflammatory activity is attributed to its ability to modulate key signaling pathways involved in inflammation, such as the NF-κB pathway.

Beyond its anti-inflammatory properties, 3-(Cyclopropylmethoxy)-4-methylbenzoic acid has also been investigated for its potential as an anticancer agent. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, colon cancer, and lung cancer cells. The mechanism of action involves the activation of caspase-dependent pathways and the inhibition of cell cycle progression. These findings suggest that 3-(Cyclopropylmethoxy)-4-methylbenzoic acid may have a dual role in cancer therapy, acting both as an anti-inflammatory agent and a cytotoxic agent.

The pharmacokinetic properties of 3-(Cyclopropylmethoxy)-4-methylbenzoic acid have also been studied to evaluate its suitability as a therapeutic agent. Preclinical studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. Its metabolic stability and low toxicity make it a promising candidate for further development into clinical trials.

In addition to its therapeutic potential, 3-(Cyclopropylmethoxy)-4-methylbenzoic acid has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing biological systems and understanding the mechanisms underlying various diseases. For instance, it has been used to study the role of specific enzymes and receptors in inflammatory and cancer pathways.

The synthesis of 3-(Cyclopropylmethoxy)-4-methylbenzoic acid has been optimized to ensure high yields and purity. Common synthetic routes involve the coupling of 4-methylbenzoyl chloride with cyclopropylmethanol followed by hydrolysis to form the carboxylic acid. These synthetic methods are scalable and can be adapted for large-scale production, making it feasible for industrial applications.

In conclusion, 3-(Cyclopropylmethoxy)-4-methylbenzoic acid (CAS No. 1250358-90-7) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure confers it with a range of biological activities, including anti-inflammatory and anticancer properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutic agents.